4-iodo-1-methyl-5-(1H-pyrazol-1-ylcarbonyl)-1H-pyrazole

• IUPAC Name: (4-iodo-2-methylpyrazol-3-yl)-pyrazol-1-ylmethanone
• InChI: InChI=1S/C8H7IN4O/c1-12-7(6(9)5-11-12)8(14)13-4-2-3-10-13/h2-5H,1H3
• InChI Key: ISJBZSSTRSLCAH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)I)C(=O)N2C=CC=N2
• Molecular Formula: C8H7IN4O
• Molecular Weight: 302.07 g/mol

Description

4-iodo-1-methyl-5-(1H-pyrazol-1-ylcarbonyl)-1H-pyrazole is a chemical compound that belongs to the class of pyrazole derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Mechanism of Action

The mechanism of action of 4-iodo-1-methyl-5-(1H-pyrazol-1-ylcarbonyl)-1H-pyrazole is not fully understood. However, it has been suggested that it exerts its antitumor activity by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
4-iodo-1-methyl-5-(1H-pyrazol-1-ylcarbonyl)-1H-pyrazole has been reported to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit the production of pro-inflammatory cytokines and the expression of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been reported to have analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-iodo-1-methyl-5-(1H-pyrazol-1-ylcarbonyl)-1H-pyrazole in lab experiments is its potent antitumor activity against various cancer cell lines. It is also relatively easy to synthesize. However, one of the limitations is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-iodo-1-methyl-5-(1H-pyrazol-1-ylcarbonyl)-1H-pyrazole. One direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to explore its anti-inflammatory and analgesic effects in more detail. Additionally, the development of more efficient synthesis methods and the modification of its chemical structure may lead to the discovery of new compounds with improved properties.

Scientific Research Applications

4-iodo-1-methyl-5-(1H-pyrazol-1-ylcarbonyl)-1H-pyrazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, it has been shown to have anti-inflammatory and analgesic effects in animal models.